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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1683880 Get Quote

Technical Support Center: ENMD-2076 Tartrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

ENMD-2076 Tartrate.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is ENMD-2076 Tartrate and what are its primary targets?

ENMD-2076 Tartrate is an orally bioavailable, multi-targeted kinase inhibitor. Its primary targets

include Aurora A, Flt3, KDR/VEGFR2, Flt4/VEGFR3, FGFR1, FGFR2, Src, and PDGFRα[1][2]

[3]. This multi-targeted approach allows it to inhibit pathways involved in cell proliferation and

angiogenesis, making it a subject of interest in oncology research[4][5].

Q2: I'm having trouble dissolving ENMD-2076 Tartrate. What are the recommended solvents?

ENMD-2076 Tartrate is known to have low aqueous solubility[6].

Recommended for stock solutions: The recommended solvent for preparing high-

concentration stock solutions is Dimethyl Sulfoxide (DMSO)[6][7]. It is highly soluble in

DMSO, with concentrations of up to 100 mg/mL reported[6]. For optimal results, use fresh,
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high-quality DMSO, as it can absorb moisture, which may reduce the solubility of the

compound[6].

Poorly soluble in: The compound is reported to be insoluble in water and ethanol[6].

Q3: My ENMD-2076 Tartrate is precipitating when I dilute my DMSO stock solution into an

aqueous buffer for my in vitro assay. What can I do?

This is a common issue with compounds that are highly soluble in organic solvents but poorly

soluble in aqueous solutions. Here are several troubleshooting steps:

Lower the final DMSO concentration: Aim for the lowest possible final DMSO concentration

in your assay medium (ideally ≤ 0.5%). However, even at low concentrations, precipitation

can occur.

pH Adjustment: The solubility of many kinase inhibitors is pH-dependent. While specific data

for ENMD-2076 Tartrate's pH-dependent solubility is not readily available, you can

empirically test the solubility in buffers with different pH values. For weakly basic

compounds, a lower pH can increase solubility.

Use of Excipients: Consider the use of solubilizing agents or excipients in your aqueous

buffer, such as:

Co-solvents: Small amounts of co-solvents like PEG400 or propylene glycol can help

maintain solubility. An in vivo formulation uses a combination of PEG400, Tween80, and

propylene glycol[6].

Surfactants: Non-ionic surfactants like Tween 80 or Pluronic F-68 can be used at low

concentrations to improve wetting and prevent precipitation.

Sonication: Gentle sonication of the final solution can sometimes help to redissolve small

amounts of precipitate, but be cautious as this may not result in a stable solution over time.

Q4: I am planning an in vivo study. How should I formulate ENMD-2076 Tartrate for oral

administration?

There are a couple of reported methods for oral administration:
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Suspension in Carboxymethylcellulose Sodium (CMC-Na): A common method for oral

gavage of poorly soluble compounds is to prepare a homogeneous suspension. One

protocol suggests preparing a suspension of ≥5 mg/mL in CMC-Na[6].

Aqueous Solution: Interestingly, one study reports administering ENMD-2076 orally in water

for in vivo pharmacodynamic studies[4]. This appears to contradict the reported insolubility in

water. It is possible that for this specific application, a very fine, uniform suspension in water

was sufficient, or that the tartrate salt form provides some minimal level of aqueous solubility

that was adequate for their experimental needs. If you choose this method, it is crucial to

ensure a consistent and homogenous suspension is administered to each animal.

Q5: How should I store ENMD-2076 Tartrate and its stock solutions?

Powder: The solid compound should be stored at -20°C for long-term stability[8].

Stock Solutions: Prepared stock solutions in DMSO should be aliquoted to avoid repeated

freeze-thaw cycles. For long-term storage, it is recommended to store these aliquots at

-80°C (stable for up to 1 year) or -20°C for shorter periods (stable for up to 1 month)[6].

Quantitative Solubility Data
Solvent Solubility

Concentration
(mM)

Notes

DMSO 100 mg/mL[6] 190.27[6]

Fresh, anhydrous

DMSO is

recommended as

moisture can reduce

solubility[6].

Water Insoluble[6] -

Ethanol Insoluble[6] -

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Materials: ENMD-2076 Tartrate powder, anhydrous DMSO, sterile microcentrifuge tubes.
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Procedure: a. Weigh out the required amount of ENMD-2076 Tartrate powder. For 1 mL of a

100 mM solution (MW: 525.56 g/mol ), you would need 52.56 mg. b. Add the appropriate

volume of anhydrous DMSO to the powder. c. Vortex the solution until the powder is

completely dissolved. Gentle warming (to no more than 37°C) may be applied if necessary,

but avoid excessive heat. d. Aliquot the stock solution into smaller volumes in sterile, tightly

sealed tubes to minimize freeze-thaw cycles. e. Store the aliquots at -80°C for long-term

storage or -20°C for short-term storage[6].

Protocol 2: Preparation of an Oral Suspension in CMC-Na (5 mg/mL)

Materials: ENMD-2076 Tartrate powder, Carboxymethylcellulose Sodium (CMC-Na), sterile

water, homogenizer or sonicator.

Procedure: a. Prepare the desired concentration of CMC-Na solution in sterile water (e.g.,

0.5% w/v). b. Weigh out the required amount of ENMD-2076 Tartrate powder to achieve a

final concentration of 5 mg/mL. c. Gradually add the ENMD-2076 Tartrate powder to the

CMC-Na solution while vortexing or stirring continuously. d. Use a homogenizer or sonicator

to ensure a uniform and fine suspension. e. Visually inspect the suspension for homogeneity

before each administration.
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Caption: ENMD-2076 Tartrate inhibits key kinases in proliferation and angiogenesis pathways.
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Caption: A step-by-step guide to troubleshooting ENMD-2076 Tartrate precipitation.
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Caption: A typical experimental workflow for preparing ENMD-2076 Tartrate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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